Cas no 1092114-59-4 (3-Iodo-1H-indole-5-carbonitrile)

• Product Name: 3-Iodo-1H-indole-5-carbonitrile
• CAS No: 1092114-59-4
• MF: C₉H₅IN₂
• MW: 268.05387377739
• MDL: MFCD22683211
• CID: 2094620
• Update Time: 2025-10-20

3-Iodo-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indole-5-carbonitrile
• 3-iodo-5-cyanoindole
• AK155417
• 1H-Indole-5-carbonitrile, 3-iodo-
• 5-cyano-3-iodoindole
• LCQFJLARYCQCQR-UHFFFAOYSA-N
• OR45089
• FCH2307704
• ST2405106
• AX8278012
• AM20120665

• MDL： MFCD22683211
• Inchi： 1S/C9H5IN2/c10-8-5-12-9-2-1-6(4-11)3-7(8)9/h1-3,5,12H
• InChI Key： LCQFJLARYCQCQR-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC(C#N)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 1.6
• Topological Polar Surface Area: 39.6

3-Iodo-1H-indole-5-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-Iodo-1H-indole-5-carbonitrile

3-Iodo-1H-indole-5-carbonitrile: A Comprehensive Overview

3-Iodo-1H-indole-5-carbonitrile, also known by its CAS number 1092114-59-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a bicyclic structure composed of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of an iodine atom at the 3-position and a cyano group at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-Iodo-1H-indole-5-carbonitrile typically involves multi-step processes that leverage modern organic synthesis techniques. One common approach is the use of the Paal-Knorr pyrrole synthesis, which involves the condensation of 1,4-diketones with ammonia or its derivatives. This method allows for the formation of the indole core, which can then be functionalized with iodine and cyano groups through electrophilic substitution or nucleophilic aromatic substitution reactions. The introduction of these substituents is critical for tuning the electronic properties of the molecule, enabling its use in diverse applications.

Recent studies have highlighted the potential of 3-Iodo-1H-indole-5-carbonitrile in drug discovery. The indole scaffold is well-known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. The iodine substituent at the 3-position enhances the molecule's lipophilicity, improving its bioavailability, while the cyano group at the 5-position introduces electron-withdrawing effects that can modulate receptor binding affinity. For instance, researchers have explored this compound as a potential lead for developing anti-inflammatory agents, where its ability to inhibit cyclooxygenase enzymes has shown promise.

In addition to its pharmacological applications, 3-Iodo-1H-indole-5-carbonitrile has found utility in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled the incorporation of this compound into device architectures, demonstrating its potential for high-performance electronic applications. Furthermore, its ability to undergo metal-catalyzed cross-coupling reactions facilitates its integration into larger molecular frameworks, opening avenues for novel material designs.

The environmental impact and sustainability aspects of 3-Iodo-1H-indole-5-carbonitrile are also under investigation. Researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient methods. For example, catalytic hydrogenation and biocatalytic transformations are being evaluated as alternatives to traditional synthetic routes, which often rely on hazardous reagents and conditions. These efforts align with global initiatives to promote sustainable chemical practices and reduce environmental footprints.

In conclusion, 3-Iodo-1H-indole-5-carbonitrile stands as a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for future innovations in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.